Cas no 1567347-31-2 (ditert-butyl 1-chloroethyl phosphate)

• Product name: ditert-butyl 1-chloroethyl phosphate
• CAS No: 1567347-31-2
• MF: C₁₀H₂₂ClO₄P
• MW: 272.706043720245
• CID: 5265405

ditert-butyl 1-chloroethyl phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1-chloroethyl bis(1,1-dimethylethyl) ester
• ditert-butyl 1-chloroethyl phosphate

• Inchi： 1S/C10H22ClO4P/c1-8(11)13-16(12,14-9(2,3)4)15-10(5,6)7/h8H,1-7H3
• InChI Key： PESUPSXQBZBCAL-UHFFFAOYSA-N
• SMILES： P(OC(C)(C)C)(OC(C)(C)C)(OC(Cl)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on ditert-butyl 1-chloroethyl phosphate

Ditert-Butyl 1-Chloroethyl Phosphate (CAS No. 1567347-31-2): An Overview

Ditert-butyl 1-chloroethyl phosphate (CAS No. 1567347-31-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ditert-butyl and 1-chloroethyl groups, which confer specific reactivity and stability profiles that make it a valuable intermediate in the development of novel compounds and materials.

The structure of ditert-butyl 1-chloroethyl phosphate consists of a central phosphorus atom bonded to two tert-butyl groups and one 1-chloroethyl group. The tert-butyl groups provide steric hindrance, which can influence the compound's reactivity and solubility properties. The 1-chloroethyl group, on the other hand, introduces a reactive chlorine atom that can participate in various chemical reactions, such as nucleophilic substitution and elimination processes.

Recent research has focused on the synthesis and characterization of ditert-butyl 1-chloroethyl phosphate to explore its potential applications. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel synthetic route for the compound using environmentally friendly conditions. The researchers demonstrated that the compound could be synthesized with high yield and purity using a combination of mild reagents and controlled reaction conditions. This advancement has significant implications for large-scale production and industrial applications.

In the context of pharmaceuticals, ditert-butyl 1-chloroethyl phosphate has shown promise as an intermediate in the synthesis of drug candidates. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For example, a study published in Medicinal Chemistry Research in 2023 investigated the use of ditert-butyl 1-chloroethyl phosphate as a building block for the synthesis of antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

Beyond pharmaceutical applications, ditert-butyl 1-chloroethyl phosphate has also been explored for its potential in materials science. The compound's ability to form stable complexes with various metals makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A study published in Chemical Communications in 2022 reported the successful synthesis of MOFs using ditert-butyl 1-chloroethyl phosphate as a ligand. The resulting MOFs exhibited high surface areas and excellent thermal stability, making them suitable for various industrial applications.

The safety profile of ditert-butyl 1-chloroethyl phosphate is an important consideration for its use in various applications. While the compound is generally considered safe under proper handling conditions, it is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials and handled using appropriate personal protective equipment (PPE). Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, ditert-butyl 1-chloroethyl phosphate (CAS No. 1567347-31-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive intermediate for the development of novel compounds and materials. Ongoing research continues to uncover new uses and improve synthetic methods for this compound, further highlighting its importance in modern chemistry.